3-(Benzyloxy)-2,2-dimethylcyclobutan-1-amine

• IUPAC Name: 2,2-dimethyl-3-phenylmethoxycyclobutan-1-amine
• InChI: InChI=1S/C13H19NO/c1-13(2)11(14)8-12(13)15-9-10-6-4-3-5-7-10/h3-7,11-12H,8-9,14H2,1-2H3
• InChI Key: CXYDSYBZISZBRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1OCC2=CC=CC=C2)N)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• CAS No.: 1518855-39-4

Description

3-(Benzyloxy)-2,2-dimethylcyclobutan-1-amine (3-Bz-DMCBA) is an organic compound with a molecular formula of C11H17NO. It is a cyclic amine, with the cyclobutanone ring being the most important feature. 3-Bz-DMCBA is a useful synthetic intermediate in the synthesis of various compounds, and has been the subject of numerous scientific studies.

Scientific Research Applications

• Synthesis of Cyclobutyl Analogs of Nucleosides : Boumchita et al. (1990) explored the synthesis of cyclobutyl analogs of adenosine and guanosine from 1-amino-3,3-bis(benzyloxymethyl)cyclobutane, derived from 3,3-bis(benzyloxymethyl)cyclobutanone. These analogs were tested for antiviral activity but showed no efficacy against HSV-1, HCMV, and HIV in cell culture (Boumchita, Legraverend, Bisagni, & Huel, 1990).

• Development of PET Imaging Agents : Comba et al. (2014) synthesized new dioxo-tetraazamacrocyclic ligands, including those with benzene groups, for stable, uncharged Cu(II) complexes. These complexes have potential applications in positron emission tomography (PET) and multimodal imaging (Comba, Kubeil, Pietzsch, Rudolf, Stephan, & Zarschler, 2014).

• Study of π-Conjugated Redox Systems : Fiedler et al. (1996) investigated compounds like 1,4-bis(dimesitylboryl)benzene and dimesitylphenylborane, focusing on their UV/vis/near-IR spectroelectrochemistry. Such studies contribute to understanding the electronic structures of redox-active systems (Fiedler, Záliš, Klein, Hornung, & Kaim, 1996).

• Synthesis of Ivabradine Intermediate : Liu et al. (2014) described an efficient process for synthesizing an ivabradine intermediate, showcasing the potential for pharmaceutical applications (Liu, Liu, He, Cai, & Yang, 2014).

• Curing Systems for Thermosetting Resins : Sun et al. (2015) explored the use of various amines, including 3-(Benzyloxy)-2,2-dimethylcyclobutan-1-amine, in curing systems for bis-benzoxazine monomers. This research has implications for improving the material properties and processability of thermosetting resins (Sun, Wei, Xu, Qu, Liu, & Endo, 2015).